Cas no 1804224-89-2 (Methyl 3-bromo-4-(2-bromopropanoyl)benzoate)
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-4-(2-bromopropanoyl)benzoate
-
- Inchi: 1S/C11H10Br2O3/c1-6(12)10(14)8-4-3-7(5-9(8)13)11(15)16-2/h3-6H,1-2H3
- InChI Key: GDMLXAVDNTVNQF-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(C(=O)OC)=CC=1Br)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 280
- XLogP3: 3.3
- Topological Polar Surface Area: 43.4
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013956-250mg |
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate |
1804224-89-2 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015013956-500mg |
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate |
1804224-89-2 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015013956-1g |
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate |
1804224-89-2 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Methyl 3-bromo-4-(2-bromopropanoyl)benzoate
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate (CAS No. 1804224-89-2): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry
Methyl 3-bromo-4-(2-bromopropanoyl)benzoate, identified by its CAS number 1804224-89-2, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its brominated aromatic core and an acylated side chain, has garnered considerable attention due to its utility as a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromine substituents and a propanoyl group provides a unique chemical handle, enabling diverse functionalization strategies that are crucial for developing novel therapeutic agents.
The< strong>3-bromo-4-(2-bromopropanoyl)benzoate moiety is particularly valuable in the context of drug discovery, where it serves as a building block for constructing complex scaffolds. The bromine atoms at the 3rd and 4th positions on the benzoate ring enhance its reactivity, making it amenable to cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in the assembly of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The< strong>2-bromopropanoyl side chain further extends the synthetic possibilities, allowing for amide bond formation, ester hydrolysis, and other transformations that are essential for medicinal chemistry applications.
In recent years, there has been a surge in research focused on developing small-molecule modulators of protein-protein interactions (PPIs), which play a pivotal role in numerous biological pathways. Methyl 3-bromo-4-(2-bromopropanoyl)benzoate has emerged as a key intermediate in the synthesis of PPI inhibitors. For instance, studies have demonstrated its utility in generating bispecific ligands that can simultaneously target two different protein partners. This approach has shown promise in overcoming resistance to current therapies and in treating complex diseases by modulating intricate signaling networks.
The< strong>CAS no. 1804224-89-2 compound has also found application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that phosphorylate target proteins, thereby regulating a wide array of cellular processes. By designing molecules that selectively inhibit specific kinases, researchers can disrupt aberrant signaling pathways that contribute to disease progression. The brominated benzoate core of< strong>3-bromo-4-(2-bromopropanoyl)benzoate allows for precise tuning of electronic properties, enabling the optimization of binding affinity and selectivity against target kinases.
Advances in computational chemistry have further enhanced the utility of< strong>Methyl 3-bromo-4-(2-bromopropanoyl)benzoate. Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics (MD) simulations, have enabled researchers to predict the binding modes of this intermediate with high accuracy. These predictions are invaluable for guiding experimental efforts and for designing next-generation analogs with improved pharmacokinetic profiles. Additionally, virtual screening algorithms have been employed to identify novel derivatives of< strong>3-bromo-4-(2-bromopropanoyl)benzoate that exhibit enhanced biological activity.
The role of< strong>Methyl 3-bromo-4-(2-bromopropanoyl)benzoate extends beyond inhibitor design; it also serves as a precursor for exploring new chemical entities (NCEs). By leveraging its structural features, chemists can generate libraries of diverse compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with potential therapeutic applications. Moreover, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable drug discovery initiatives.
In conclusion, Methyl 3-bromo-4-(2-bromopropanoyl)benzoate (CAS No. 1804224-89-2) is a multifaceted intermediate with broad applications in chemical biology and medicinal chemistry. Its unique structural features facilitate the synthesis of biologically active molecules, including PPI inhibitors and kinase antagonists. The ongoing advancements in computational methods have further amplified its utility, enabling more efficient and targeted drug discovery efforts. As research continues to evolve, this compound is poised to remain a cornerstone in the development of innovative therapeutic strategies.
1804224-89-2 (Methyl 3-bromo-4-(2-bromopropanoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)